Cas no 107976-34-1 (1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-)

• Product Name: 1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-
• CAS No: 107976-34-1
• MF: C₁₂H₂₇N₅
• MW: 241.3762819767
• CID: 1185079
• PubChem ID: 14981966
• Update Time: 2025-04-20

1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, N-[2-(1-piperazinyl)ethyl]-
• 2-piperazin-1-yl-N-(2-piperazin-1-ylethyl)ethanamine
• 2-(Piperazin-1-yl)-N-[2-(piperazin-1-yl)ethyl]ethan-1-amine
• bis(2-(piperazin-1-yl)ethyl)amine
• A929306
• 107976-34-1
• SCHEMBL845511
• DTXSID60566470

• Inchi： 1S/C12H27N5/c1-7-16(8-2-13-1)11-5-15-6-12-17-9-3-14-4-10-17/h13-15H,1-12H2
• InChI Key： GXXKZNABQGUBCX-UHFFFAOYSA-N
• SMILES： N1(CCNCCN2CCNCC2)CCNCC1

Computed Properties

• Exact Mass: 241.22664588g/mol
• Monoisotopic Mass: 241.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 42.6Ų